Cas no 137247-87-1 (2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 137247-87-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD02905164
• CID: 4697583
• PubChem ID: 3641904
• Update Time: 2025-06-09

2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-(sec-Butyl)-1,3-dioxoisoindoline-5-carboxylic acid
• 2-sec-Butyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-(methylpropyl)-1,3-dioxobenzo[c]azolidine-5-carboxylic acid
• Oprea1_245379
• STK409374
• SBB016047
• ST50204445
• 2-butan-2-yl-1,3-dioxoisoindole-5-carboxylic acid
• Z275803810
• 2-sec-Butyl-1,3-dioxo-5-isoindolinecarboxylic acid, Al
• 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

• MDL： MFCD02905164
• Inchi： 1S/C13H13NO4/c1-3-7(2)14-11(15)9-5-4-8(13(17)18)6-10(9)12(14)16/h4-7H,3H2,1-2H3,(H,17,18)
• InChI Key： PZJIUMRRAXHPLT-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 393
• Topological Polar Surface Area: 74.7

2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

Comprehensive Overview of 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 137247-87-1)

2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, identified by its CAS No. 137247-87-1, belongs to the class of isoindole derivatives, which are known for their versatile biological activities. The structural uniqueness of this molecule, featuring a carboxylic acid moiety and a butan-2-yl substituent, makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug development and material science.

The growing demand for isoindole-based compounds in modern medicine has put 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid in the spotlight. Its CAS No. 137247-87-1 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in current research. One of the key reasons for this interest is the compound's potential as a building block for pharmaceutical active ingredients. For instance, derivatives of isoindole have shown promise in targeting specific enzymes or receptors, making them candidates for treating various health conditions. This aligns with the broader trend of precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

From a chemical perspective, the carboxylic acid group in 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid allows for further functionalization, enabling researchers to tailor its properties for specific applications. This adaptability is crucial in fields like medicinal chemistry and material science, where custom-designed molecules are often required. The compound's butan-2-yl side chain also contributes to its lipophilicity, which can influence its solubility and bioavailability—a critical factor in drug formulation. These characteristics make it a subject of ongoing studies, particularly in the context of small-molecule therapeutics and bioconjugation techniques.

In addition to its pharmaceutical potential, 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is also explored in organic synthesis and catalysis. Its structure serves as a scaffold for constructing more complex heterocyclic systems, which are prevalent in many natural products and synthetic drugs. The compound's CAS No. 137247-87-1 is often referenced in patents and research papers, highlighting its utility in innovative chemical processes. Furthermore, the rise of green chemistry has spurred interest in eco-friendly synthesis routes for such compounds, addressing the demand for sustainable practices in the chemical industry.

Another area where 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid gains attention is in analytical chemistry. Researchers utilize advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC to characterize its purity and stability. These methods are essential for ensuring the compound's quality in both research and industrial settings. The increasing use of computational chemistry tools to predict the behavior of such molecules further underscores its importance in modern scientific workflows. As the field of cheminformatics expands, compounds like this are likely to play a pivotal role in virtual screening and drug discovery pipelines.

To summarize, 2-(Butan-2-yl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 137247-87-1) is a multifaceted compound with broad applications across pharmaceuticals, organic synthesis, and material science. Its unique structural features and functional groups make it a valuable asset for researchers aiming to develop new therapeutics or advanced materials. As the scientific community continues to explore its potential, this compound is expected to remain a topic of interest in both academic and industrial circles. For those seeking detailed technical data or sourcing options, referencing its CAS No. 137247-87-1 ensures accurate identification in global chemical databases.